2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide
Overview
Description
2-Chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide (CNDCE) is an organic compound that has been studied for its potential applications in a variety of scientific research areas. CNDCE has been found to possess a range of biochemical and physiological properties, making it a promising tool for experiments in the lab.
Scientific Research Applications
2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide has been studied for its potential applications in a variety of scientific research areas. It has been found to possess antioxidant, anti-inflammatory, and anti-cancer properties, making it a promising tool for experiments in the lab. It has also been studied for its potential to inhibit the growth of bacteria, fungi, and viruses. Additionally, 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide has been investigated for its potential to act as a corrosion inhibitor in the oil and gas industry.
Mechanism of Action
The mechanism of action of 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage. It has also been suggested that 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide may act as an anti-inflammatory agent by blocking the production of pro-inflammatory cytokines. Additionally, 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide may act as an anti-cancer agent by inhibiting the growth and spread of cancer cells.
Biochemical and Physiological Effects
2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide has been found to possess a range of biochemical and physiological effects. It has been shown to possess antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide has been found to inhibit the growth of bacteria, fungi, and viruses. It has also been studied for its potential to act as a corrosion inhibitor in the oil and gas industry.
Advantages and Limitations for Lab Experiments
2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide has a number of advantages for use in lab experiments. It is a stable compound, making it easy to store and use in experiments. Additionally, it is non-toxic, making it safe to use in the lab. However, there are some limitations to using 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide in lab experiments. It is an expensive compound, making it difficult to obtain in large quantities. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in experiments.
Future Directions
There are a number of potential future directions for 2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide research. First, further research could be conducted to better understand its mechanism of action. Additionally, further research could be conducted to explore its potential applications in the oil and gas industry. Furthermore, further research could be conducted to explore its potential as an anti-cancer agent. Finally, further research could be conducted to explore its potential as an antiviral agent.
properties
IUPAC Name |
2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2O/c1-10-5-3-6-12(11(10)2)16(8-4-7-15)13(17)9-14/h3,5-6H,4,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAHJFQNRLUSSKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N(CCC#N)C(=O)CCl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-cyanoethyl)-N-(2,3-dimethylphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(2,5-Dichlorophenyl)triazol-4-yl]methanol](/img/structure/B1463907.png)
